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Compound of Interest

Compound Name: Trimethoxy(p-tolyl)silane

Cat. No.: B097134 Get Quote

Essential Safety and Handling Guide for
Trimethoxy(p-tolyl)silane
This guide provides crucial safety and logistical information for the handling and disposal of

Trimethoxy(p-tolyl)silane, tailored for research, scientific, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety.

Chemical Profile:

Chemical Name: Trimethoxy(p-tolyl)silane

CAS Number: 17873-01-7

Molecular Formula: C₁₀H₁₆O₃Si[1]

Primary Hazards: Causes skin and serious eye irritation.[2][3] May cause respiratory tract

irritation.[2] Reacts with water and moisture, liberating methanol.[2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Trimethoxy(p-tolyl)silane.
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Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Routine Handling

(in a fume hood)

Chemical

goggles (contact

lenses should

not be worn)[2]

Neoprene or

nitrile rubber

gloves[2]

Lab coat or

suitable

protective

clothing[2]

NIOSH-certified

organic vapor

(black cartridge)

respirator is

recommended

where inhalation

exposure may

occur[2]

Weighing/Transf

erring (outside of

a glovebox)

Chemical

goggles (contact

lenses should

not be worn)[2]

Neoprene or

nitrile rubber

gloves[2]

Lab coat or

suitable

protective

clothing[2]

NIOSH-certified

organic vapor

(black cartridge)

respirator

Spill Cleanup
Chemical

goggles[2]

Neoprene or

nitrile rubber

gloves[2]

Chemical

resistant

coveralls

NIOSH-certified

organic vapor

respirator

Emergency

Situations (e.g.,

large spill, fire)

Chemical

goggles[2]

Neoprene or

nitrile rubber

gloves[2]

Fully

encapsulating

chemical

protective suit

Self-contained

breathing

apparatus

(SCBA)

Operational Plan: From Receipt to Experiment
1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leaks.

Ensure the container is properly labeled.

Store in a cool, dry, well-ventilated area away from heat and sources of ignition.[4]

Keep the container tightly closed to prevent contact with moisture and water.[2]

2. Handling and Use:
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All handling of Trimethoxy(p-tolyl)silane should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2]

Avoid all eye and skin contact, and do not breathe vapor or mist.[2]

Use only non-sparking tools.[4]

Ground/bond the container and receiving equipment to prevent static discharge.[4]

Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity of any potential exposure.[2]

3. Experimental Workflow:
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Experimental workflow for handling Trimethoxy(p-tolyl)silane.
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Disposal Plan
1. Waste Collection:

Collect waste Trimethoxy(p-tolyl)silane and any contaminated materials in a designated,

properly labeled, and sealed container.

Avoid mixing with other waste streams unless compatibility is confirmed.

2. Disposal Method:

The recommended method for disposal is incineration.[2]

Dispose of the waste in a safe manner in accordance with local, state, and federal

regulations.[2]

All disposal should be carried out by a licensed waste disposal facility.[2]

Avoid release to the environment.[2]

3. Decontamination:

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking and when leaving work.[2]

Contaminated clothing should be removed and washed before reuse.[3][4]

Emergency Procedures
First-Aid Measures:

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. Seek medical advice if you feel unwell.[2]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[3]
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Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove

contact lenses if present and easy to do. Continue rinsing and get medical advice/attention.

[2]

Ingestion: Never give anything by mouth to an unconscious person.[2] Oral toxicity is

associated with methanol, a hydrolysis product, which can cause nausea, vomiting,

headache, and visual effects, including blindness.[2]

Spill Response:

Evacuate unnecessary personnel.[2]

Equip the cleanup crew with proper protection.[2]

Clean up any spills as soon as possible using an absorbent material to collect it.[2]

Sweep or shovel the absorbed material into an appropriate container for disposal.[2]

Prevent entry into sewers and public waters.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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